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Compound of Interest

Compound Name: Cupric bromide

Cat. No.: B045440

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the safety protocols and handling
procedures for cupric bromide (CuBrz). Adherence to these guidelines is critical for ensuring a
safe laboratory environment when working with this compound. The information herein is
compiled from various safety data sheets (SDS) to provide a comprehensive resource.

Hazard Identification and Classification

Cupric bromide is classified as a hazardous substance. It is harmful if swallowed and causes
severe skin burns and eye damage.[1][2][3] Inhalation may cause respiratory irritation.[4][5]

Signal Word: Danger[1][2][6]

Hazard Statements:

o H302: Harmful if swallowed.[1][2][3]

o H314: Causes severe skin burns and eye damage.[1][3]
o H335: May cause respiratory irritation.[4][5]

Pictograms:
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Pictogram Meaning

Corrosion Causes severe skin burns and eye damage.

i Harmful if swallowed; May cause respiratory
Exclamation Mark o
irritation.

Physical and Chemical Properties

Understanding the physical and chemical properties of cupric bromide is essential for its safe
handling and storage.

Property Value Source
Chemical Formula CuBr2 [1]
Molar Mass 223.37 g/mol [7]
Appearance Grayish-black to dark grey 61171
powder/crystals

Melting Point 498 °C (928.4 °F) [6]
Boiling Point 900 °C (1652 °F) [6]
Solubility in Water 55.7 g/100 mL (20 °C) [7]
Density 4.710 g/cm3 [7]

Toxicological and Exposure Data

Exposure to cupric bromide can have significant health effects. The following table
summarizes key toxicological data and exposure limits.
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Parameter Value Source

Data not available in searched
Oral LD50 (Rat)

documents
OSHA PEL (Permissible
o TWA 1 mg/m3 (as Cu) [7]
Exposure Limit)
NIOSH REL (Recommended
o TWA 1 mg/m3 (as Cu) [7]
Exposure Limit)
IDLH (Immediately Dangerous
100 mg/m3 (as Cu) [718]

to Life or Health)

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimizing the risks associated with cupric
bromide.

Engineering Controls

» Ventilation: Handle in an efficient chemical fume hood to minimize dust and vapor inhalation.
[4] Ensure emergency eye wash fountains and safety showers are readily available.[2]

Personal Protective Equipment (PPE)

o Eye Protection: Always wear approved safety glasses with side shields or safety goggles.[4]
A face shield may also be necessary.

o Skin Protection: Chemical-resistant gloves (e.g., Neoprene™, butyl rubber) are required.[9]
Wear protective clothing to prevent skin contact.[9]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator for dusts
and mists should be worn.[9]

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[2]
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e Do not eat, drink, or smoke in areas where cupric bromide is handled.[1][2][6]
e Wash hands thoroughly after handling the substance.[1][6]

 Remove and wash contaminated clothing before reuse.[2][9]

Storage Conditions

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][9]

» Protect from moisture, air, and light, as the material is deliquescent and air/light sensitive.[1]

[4]

o Store away from incompatible materials such as oxidizing agents, alkali metals, and active
metals.[4][9]

Experimental Workflow for Handling Cupric Bromide

The following diagram outlines a safe workflow for handling cupric bromide in a research
setting.
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Preparation

Review SDS and Experimental Protocol

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Ensure Fume Hood is Operational

Proceed to Handling

Handling
y

Weigh Cupric Bromide in Fume Hood

'

Perform Experiment in Fume Hood

'

Avoid Dust Formation

Proceed to Cleanup

Post—Exgeriment

Decontaminate Work Area

'

Dispose of Waste in Designated Container

Y

Remove PPE and Wash Hands
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Yes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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